Cas no 882289-31-8 (4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole)

• Product Name: 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole
• CAS No: 882289-31-8
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 6783194
• PubChem ID: 2821622
• Update Time: 2025-05-21

4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL298137
• 4-((4-methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole
• CCG-41252
• TQ0095
• Cyto5F11
• 882289-31-8
• CHEMBL2409281
• SR-01000631342-1
• F95588
• 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole

• Inchi： 1S/C14H11N3O4S/c1-20-10-4-2-9(3-5-10)8-22-12-7-6-11(17(18)19)13-14(12)16-21-15-13/h2-7H,8H2,1H3
• InChI Key： KIUBYIRTUBYMAX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)C1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.04702701g/mol
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Additional information on 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole

Research Briefing on 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole (CAS: 882289-31-8)

4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole (CAS: 882289-31-8) is a nitrobenzoxadiazole (NBD) derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to a class of fluorescent probes known for their high sensitivity and selectivity in detecting thiol-containing biomolecules, such as glutathione (GSH) and cysteine. The unique structural features of this molecule, including the nitrobenzo[c][1,2,5]oxadiazole core and the 4-methoxybenzylthio moiety, make it a promising candidate for various biomedical applications, including bioimaging, drug discovery, and diagnostics.

Recent studies have focused on elucidating the mechanistic aspects of 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole's interactions with biological thiols. The compound exhibits a strong fluorescence turn-on response upon reaction with thiols, which is attributed to the nucleophilic aromatic substitution (SNAr) mechanism. This property has been exploited in the development of novel thiol sensors with enhanced sensitivity and specificity. For instance, a 2023 study published in Analytical Chemistry demonstrated the compound's utility in real-time monitoring of intracellular GSH levels in cancer cells, highlighting its potential as a diagnostic tool for oxidative stress-related diseases.

In addition to its applications in bioimaging, 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole has been investigated for its role in drug discovery. The compound's ability to selectively label thiol-containing proteins has been leveraged in activity-based protein profiling (ABPP) studies. A recent Journal of Medicinal Chemistry article (2024) reported the use of this molecule as a covalent inhibitor probe for identifying novel drug targets in infectious diseases. The study revealed that the compound could selectively modify cysteine residues in essential bacterial enzymes, paving the way for the development of new antimicrobial agents.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole for in vivo use. Recent advancements in prodrug strategies and nanoparticle-based delivery systems have shown potential in addressing these limitations. For example, a 2024 Bioconjugate Chemistry study demonstrated the successful encapsulation of the compound in biodegradable polymeric nanoparticles, significantly improving its bioavailability and reducing off-target effects. These innovations underscore the compound's versatility and potential for translational research.

In conclusion, 4-((4-Methoxybenzyl)thio)-7-nitrobenzo[c][1,2,5]oxadiazole (CAS: 882289-31-8) represents a valuable tool in chemical biology and medicinal chemistry. Its unique properties as a thiol-reactive fluorescent probe and covalent inhibitor make it a versatile molecule for diverse applications, from basic research to clinical diagnostics. Future research should focus on further optimizing its physicochemical properties and expanding its utility in targeted therapies and precision medicine.